Cas no 919763-45-4 (2H-1-Benzopyran-2-one, 7-[(1E)-2-phenylethenyl]-)

• Product Name: 2H-1-Benzopyran-2-one, 7-[(1E)-2-phenylethenyl]-
• CAS No: 919763-45-4
• MF: C₁₇H₁₂O₂
• MW: 248.275984764099
• CID: 761672
• PubChem ID: 20501174
• Update Time: 2025-04-19

2H-1-Benzopyran-2-one, 7-[(1E)-2-phenylethenyl]- Chemical and Physical Properties

Names and Identifiers

• 2H-1-Benzopyran-2-one, 7-[(1E)-2-phenylethenyl]-
• 7-[(E)-2-Phenylvinyl]-2H-chromen-2-one
• 919763-45-4
• 7-styrylcoumarin

• Inchi： 1S/C17H12O2/c18-17-11-10-15-9-8-14(12-16(15)19-17)7-6-13-4-2-1-3-5-13/h1-12H/b7-6+
• InChI Key： YZFQFMIADSXVRJ-VOTSOKGWSA-N
• SMILES： O1C(C=CC2C=CC(/C=C/C3C=CC=CC=3)=CC1=2)=O

Computed Properties

• Exact Mass: 248.083729621g/mol
• Monoisotopic Mass: 248.083729621g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 377
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 26.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Stilbenes Stilbenes
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Stilbenes